2-(4-Chlorophenyl)-3-cyclopropyl-3-oxopropanenitrile

• Molecular Formula: C12H10ClNO
• Molecular Weight: 219.66 g/mol
• IUPAC Name: 2-(4-chlorophenyl)-3-cyclopropyl-3-oxopropanenitrile
• InChI: InChI=1S/C12H10ClNO/c13-10-5-3-8(4-6-10)11(7-14)12(15)9-1-2-9/h3-6,9,11H,1-2H2
• InChI Key: MWLSLJZSFWYWSL-UHFFFAOYSA-N
• Canonical SMILES: C1CC1C(=O)C(C#N)C2=CC=C(C=C2)Cl

Description

2-(4-Chlorophenyl)-3-cyclopropyl-3-oxopropanenitrile is a useful research compound. Its molecular formula is C12H10ClNO and its molecular weight is 219.66 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

2-(4-Chlorophenyl)acetonitrile (5.74 g) is dissolved in 120 mL of THF at 0° C. After adding 60% NaH (4.2 g, 2.7 eq), the reaction mixture is stirred for 10 minutes. Ethylcyclopropane carboxylate is added and the mixture is stirred overnight. The reaction is stopped by adding acetic acid (5 mL) and water. The aqueous layer is extracted with ethyl acetate (50 mL×3). The collected organic layer is washed with brine and dehydrated with MgSO4. The dehydrated organic layer is concentrated by distillation under reduced pressure and purified by column chromatography to yield 7.74 g of the target compound. 1H NMR (CDCl3, 300 MHz): δ 7.42 (d, J=8.7 Hz, 2H), 7.34 (d, J=8.7 Hz, 2H), 4.79 (s, 1H), 2.10 (m, 1H) 1.16 (m, 2H), 1.03 (m, 2H).